Cas no 1332487-38-3 (3-(4-iodophenyl)-3-methyloxetane)

• Product Name: 3-(4-iodophenyl)-3-methyloxetane
• CAS No: 1332487-38-3
• MF: C₁₀H₁₁IO
• MW: 274.098215341568
• CID: 5217337
• Update Time: 2025-10-29

3-(4-iodophenyl)-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-(4-Iodophenyl)-3-methyloxetane (ACI)
• Oxetane, 3-(4-iodophenyl)-3-methyl- (ACI)
• 3-(4-iodophenyl)-3-methyloxetane

• Inchi： 1S/C10H11IO/c1-10(6-12-7-10)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： LHMNLZBUIDGIOT-UHFFFAOYSA-N
• SMILES： IC1C=CC(C2(COC2)C)=CC=1

Additional information on 3-(4-iodophenyl)-3-methyloxetane

Introduction to 3-(4-iodophenyl)-3-methyloxetane (CAS No. 1332487-38-3)

3-(4-iodophenyl)-3-methyloxetane, identified by the Chemical Abstracts Service Number (CAS No.) 1332487-38-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This oxetane derivative, characterized by its unique structural motif, presents a compelling framework for the development of novel bioactive molecules. The presence of both an iodine substituent at the para position of the phenyl ring and a methyloxetane core imparts distinct reactivity and potential applications in synthetic chemistry and drug discovery.

The oxetane ring, a three-membered cyclic ether, is renowned for its strained geometry, which facilitates ring-opening reactions under various conditions. This feature makes 3-(4-iodophenyl)-3-methyloxetane a versatile intermediate in organic synthesis, particularly in the construction of more complex molecular architectures. The iodine atom at the 4-position of the phenyl ring further enhances its utility, serving as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These transformations are pivotal in modern drug development, enabling the rapid assembly of heterocyclic compounds with tailored biological properties.

In recent years, there has been a surge in interest regarding oxetane-containing molecules due to their potential as pharmacophores in drug design. The strained three-membered ring can modulate electronic and steric properties, influencing binding interactions with biological targets. 3-(4-iodophenyl)-3-methyloxetane exemplifies this trend, offering a scaffold that can be modified to explore diverse therapeutic modalities. Preliminary studies have highlighted its utility in generating derivatives with antimicrobial, anti-inflammatory, and anticancer activities, underscoring its significance as a building block in medicinal chemistry.

The compound's structural features also make it an attractive candidate for exploring novel synthetic methodologies. The combination of an oxetane core and an iodophenyl group provides a platform for studying catalytic asymmetric synthesis and enantioselective transformations. Researchers have leveraged these attributes to develop innovative approaches for constructing enantiomerically pure oxetane derivatives, which are often critical for achieving optimal pharmacological outcomes. Advances in transition-metal catalysis have further expanded the synthetic possibilities of 3-(4-iodophenyl)-3-methyloxetane, enabling access to structurally diverse libraries of compounds for high-throughput screening.

Recent publications have demonstrated the application of 3-(4-iodophenyl)-3-methyloxetane in the synthesis of bioconjugates and probes for biochemical studies. Its reactivity allows for facile incorporation into larger molecules via click chemistry or other ligation strategies, facilitating the development of tools for imaging and diagnostics. The oxetane ring's sensitivity to enzymatic hydrolysis also makes it suitable for designing prodrugs or controlled-release systems, where temporal control over bioavailability is essential.

The pharmacological potential of derivatives derived from 3-(4-iodophenyl)-3-methyloxetane continues to be explored across multiple therapeutic areas. For instance, modifications at the methyloxetane position have been investigated for their effects on receptor binding affinity and metabolic stability. Computational modeling studies have complemented experimental efforts by predicting binding modes and optimizing molecular structures before experimental validation. These interdisciplinary approaches highlight the compound's role as a key intermediate in rational drug design.

The industrial relevance of 3-(4-iodophenyl)-3-methyloxetane is further underscored by its incorporation into several patent applications and licensed drug candidates. Its commercial availability from specialized chemical suppliers underscores its accessibility to academic and industrial researchers alike. As synthetic methodologies evolve, expectations are high that this compound will continue to serve as a cornerstone in the development of next-generation therapeutics.

In conclusion,3-(4-iodophenyl)-3-methyloxetane (CAS No. 1332487-38-3) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of reactivity and functionality positions it as a valuable tool for synthetic chemists and medicinal chemists alike. With ongoing research uncovering new applications and synthetic pathways, this compound is poised to remain at the forefront of chemical biology and drug discovery efforts.